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Compound of Interest

Compound Name:
N-(2-aminoethyl)-N-

methylcyclohexanamine

Cat. No.: B168494 Get Quote

An In-depth Technical Guide on the Synthesis and Properties of N-(2-aminoethyl)-N-
methylcyclohexanamine

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: N-(2-aminoethyl)-N-methylcyclohexanamine is a chemical compound for

research purposes only. This document is intended for qualified professionals and does not

constitute an endorsement for its use in non-laboratory settings. All procedures should be

carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Introduction
N-(2-aminoethyl)-N-methylcyclohexanamine is a diamine featuring a cyclohexyl group and

an N-methyl-N-ethylamino substituent. Its structure, combining a lipophilic cycloalkane with two

basic nitrogen centers, suggests its potential as a versatile building block in medicinal

chemistry and materials science. The primary and secondary amine functionalities offer

multiple points for derivatization, making it a candidate for the synthesis of complex molecules,

including ligands for metal catalysis, and as a scaffold for novel pharmaceutical agents. This

guide provides a comprehensive overview of a proposed synthetic route, detailed experimental

protocols, and the physicochemical properties of the title compound and its precursors.
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Proposed Synthesis: Reductive Amination
The most direct and efficient synthetic route to N-(2-aminoethyl)-N-methylcyclohexanamine
is the reductive amination of cyclohexanone with N-methylethane-1,2-diamine.[1] This one-pot

reaction involves the initial formation of an imine or enamine intermediate, which is

subsequently reduced in situ to the desired secondary amine.[2] This method is widely favored

for its operational simplicity and the use of readily available starting materials.[3]

A variety of reducing agents can be employed, with sodium triacetoxyborohydride

(NaBH(OAc)₃) being a common choice due to its mildness and selectivity for imines over

ketones.[2] Other reducing agents like sodium cyanoborohydride (NaBH₃CN) can also be used,

often under slightly acidic conditions to facilitate imine formation.[4]
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Caption: Proposed synthetic pathway for N-(2-aminoethyl)-N-methylcyclohexanamine.

Experimental Protocol
The following is a generalized, representative protocol for the synthesis of N-(2-aminoethyl)-N-
methylcyclohexanamine via reductive amination. Optimization may be required to achieve

higher yields.

Materials:

Cyclohexanone

N-methylethane-1,2-diamine

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Ethyl acetate

Hexanes

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add cyclohexanone (1.0 eq.) and anhydrous dichloromethane (or DCE).

Amine Addition: Add N-methylethane-1,2-diamine (1.0-1.2 eq.) to the solution and stir for 20-

30 minutes at room temperature to facilitate the formation of the imine/enamine intermediate.

Reduction: Slowly add sodium triacetoxyborohydride (1.2-1.5 eq.) to the stirring mixture in

portions. The reaction is often exothermic, and the addition rate should be controlled to
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maintain the reaction temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor

the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-

Mass Spectrometry (GC-MS).

Workup: Upon completion, carefully quench the reaction by the slow addition of saturated

aqueous sodium bicarbonate solution. Stir vigorously until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

ethyl acetate (3x).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic

phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under

reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel or by

vacuum distillation to yield the pure N-(2-aminoethyl)-N-methylcyclohexanamine.
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Caption: General experimental workflow for the synthesis.
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Physicochemical Properties
Direct experimental data for N-(2-aminoethyl)-N-methylcyclohexanamine is limited. The

following table summarizes the known properties of the reactants and a structurally related

compound, along with estimated properties for the target molecule.

Property
Cyclohexanon
e

N-
methylethane-
1,2-diamine

N-
methylcyclohe
xylamine

N-(2-
aminoethyl)-N-
methylcyclohe
xanamine

CAS Number 108-94-1 109-81-9 100-60-7 245487-33-6[5]

Molecular

Formula
C₆H₁₀O C₃H₁₀N₂[6][7] C₇H₁₅N[8] C₉H₂₀N₂[5]

Molecular Weight

( g/mol )
98.14 74.12[6] 113.20[8][9] 156.27[5]

Appearance
Colorless oily

liquid

Colorless to

slightly yellow

liquid[6]

Colorless to pale

yellow liquid[8]

Colorless to pale

yellow liquid

(Predicted)

Boiling Point (°C) 155.6 114-117[6] 150-160[8]
~180-200

(Estimated)

Density (g/cm³) 0.947 0.850[6] ~0.85-0.90[8]
~0.88-0.92

(Estimated)

Solubility

Sparingly soluble

in water; miscible

with organic

solvents

Soluble in water

and alcohols[5]

Slightly soluble in

water; soluble in

organic

solvents[8]

Soluble in water

and polar organic

solvents

(Predicted)

Flash Point (°C) 44 ~41 (106 °F)[6] 45 N/A

Refractive Index

(n²⁰/D)
1.450 1.4395[6] ~1.456 N/A

Properties for the target compound are estimated based on its structure and data from related

compounds.
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Safety and Handling
Hazard Identification:

N-(2-aminoethyl)-N-methylcyclohexanamine is classified as harmful if swallowed and

causes serious eye damage.[10]

Based on structurally similar amines, it is expected to be corrosive and may cause severe

skin burns.[11] It may also be flammable.[11]

Precautions:

Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.[12]

Ensure eyewash stations and safety showers are readily accessible.[11]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[13]

Handling: Avoid contact with skin, eyes, and clothing.[11] Do not breathe vapors or mist.[12]

Keep away from heat, sparks, and open flames.[13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]

First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[11]

Skin: Wash off immediately with plenty of water for at least 15 minutes. Remove all

contaminated clothing. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[11]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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